molecular formula C4H9O2S2Sb B160876 Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- CAS No. 1843-42-1

Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-

Cat. No. B160876
CAS RN: 1843-42-1
M. Wt: 275 g/mol
InChI Key: UXLPASPDTIQGLQ-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-, also known as Ethyl 2-(2-thioxo-1,3-oxathiolan-3-yl) acetate, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a complex process and has been shown to have various biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- is not fully understood. However, it is believed that this compound may act by inhibiting the activity of certain enzymes or by disrupting the cell membrane of microorganisms.

Biochemical And Physiological Effects

Studies have shown that Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- can have various biochemical and physiological effects. This compound has been shown to inhibit the growth of fungi and bacteria, and it has also been shown to have antitumor properties. Additionally, this compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One advantage of using Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- in lab experiments is its high purity and yield. This compound is also relatively stable and can be stored for extended periods without degradation. However, one limitation of using this compound is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the use of this compound as a catalyst in organic synthesis reactions should be further explored.

Synthesis Methods

The synthesis of Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- involves a multi-step process that includes the reaction of 2-mercaptoethanol with acetic anhydride, followed by the reaction with thioacetic acid. The final step involves the reaction with stibine gas to produce the desired compound. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)- has been extensively studied for its potential applications in scientific research. This compound has been shown to have antifungal, antimicrobial, and antitumor properties. It has also been studied for its potential use as a catalyst in organic synthesis reactions.

properties

CAS RN

1843-42-1

Product Name

Ethanol, 2-(1,3,2-oxathiastibolan-2-ylthio)-

Molecular Formula

C4H9O2S2Sb

Molecular Weight

275 g/mol

IUPAC Name

2-(1,3,2-oxathiastibolan-2-ylsulfanyl)ethanol

InChI

InChI=1S/C2H6OS.C2H5OS.Sb/c2*3-1-2-4;/h3-4H,1-2H2;4H,1-2H2;/q;-1;+3/p-2

InChI Key

UXLPASPDTIQGLQ-UHFFFAOYSA-L

SMILES

C1CS[Sb](O1)SCCO

Canonical SMILES

C1CS[Sb](O1)SCCO

Other CAS RN

1843-42-1

synonyms

2-(1,3,2-oxathiastibolan-2-ylthio)ethanol

Origin of Product

United States

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